Cas no 4794-05-2 (Cyclohexa-2,5-dien-1-ylbenzene)
4794-05-2 structure
Product Name:Cyclohexa-2,5-dien-1-ylbenzene
Cyclohexa-2,5-dien-1-ylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexa-2,5-dien-1-ylbenzene
- Benzene, 2,5-cyclohexadien-1-yl-
- 1,4-Dihydrobiphenyl
- 1-(cyclohexa-2,5-dienyl)benzene
- 2,5-CYCLOHEXADIENYLBENZENE
- AC1L2H9O
- 3-phenyl-cyclohexa-1,4-diene
- 3-Phenyl-cyclohexa-1,4-dien
- CTK1D5908
- 3-phenylcyclohexa-1,4-diene
- 3-phenyl-1,4-cyclohexadiene
- 3-Phenylcyclohexadien-(1,4)
- Benzene, 2,5-cyclohexadien-1-yl-; 1,4-Dihydrobiphenyl; 1-(cyclohexa-2,5-dienyl)benzene; 2,5-CYCLOHEXADIENYLBENZENE; AC1L2H9O; 1,4-dihydrobiphenyl; 3-phenyl-cyclohexa-1,4-diene; 3-Phenyl-cyclohexa-1,4-dien; CTK1D5908; 3-phenylcyclohexa-1,4-diene; 3-phenyl-1,4-cyclohexadiene; 3-Phenylcyclohexadien-(1,4);
- DTXSID80197361
- 4794-05-2
- AOLZGHVIBHTDNC-UHFFFAOYSA-N
- 2,5-Cyclohexadien-1-ylbenzene #
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- Inchi: 1S/C12H12/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-10,12H,2H2
- InChI Key: AOLZGHVIBHTDNC-UHFFFAOYSA-N
- SMILES: C1(C=CCC=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 156.09396
- Monoisotopic Mass: 156.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Cyclohexa-2,5-dien-1-ylbenzene Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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